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Compound of Interest

Compound Name: BABASSUAMIDE DEA

Cat. No.: B1168881

For Researchers, Scientists, and Drug Development Professionals

Introduction

Babassuamide DEA is a diethanolamide derived from the fatty acids of babassu oil (Orbignya
Oleifera Seed Oil).[1] It is a nonionic surfactant widely utilized in the personal care industry for
its excellent foam-boosting, viscosity-enhancing, and emulsifying properties.[2][3] These
characteristics make it a valuable ingredient in the formulation of high-foaming cleansers such
as shampoos, facial washes, and body washes. This document provides detailed application
notes and experimental protocols for the formulation and evaluation of high-foaming cleansers
incorporating babassuamide DEA.

Disclaimer: Specific quantitative performance data for babassuamide DEA is not readily
available in the public domain. The data presented in the following tables are illustrative and
based on the typical performance of closely related fatty acid alkanolamides, such as
Cocamide DEA. This information is provided for representative purposes to guide formulation
development and should be confirmed through empirical testing with babassuamide DEA.

Application Notes
Key Functions in Formulations:
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Foam Booster and Stabilizer: Babassuamide DEA significantly enhances the foam volume
and stability of cleanser formulations, particularly when used in conjunction with anionic
surfactants like sodium laureth sulfate (SLES).[4][5] It contributes to a dense, creamy lather
that is aesthetically pleasing to consumers.

Viscosity Modifier: It effectively increases the viscosity of liquid cleansers, contributing to a
richer product texture and improved handling characteristics.[3][4]

Emulsifier and Stabilizer: Babassuamide DEA helps to emulsify oils and other non-aqueous
ingredients within the formulation, preventing separation and ensuring product stability.[5]

Mildness Enhancer: When formulated correctly, it can help to reduce the irritation potential of
harsher anionic surfactants.

Formulation Guidelines:

Concentration: Typical use levels for babassuamide DEA in rinse-off products range from
1% to 10%. The exact concentration will depend on the desired foaming and viscosity
characteristics of the final product.

Surfactant Systems: Babassuamide DEA works synergistically with a variety of primary
surfactants. It is commonly formulated with anionic surfactants (e.g., Sodium Laureth Sulfate,
Sodium Cocoyl Isethionate) and amphoteric surfactants (e.g., Cocamidopropy! Betaine) to
create a well-rounded cleansing system with good foaming, mildness, and viscosity.

pH: Cleanser formulations containing babassuamide DEA are typically adjusted to a pH
range of 5.5 to 7.0 to be compatible with the skin's natural pH.

Sulfate-Free Formulations: Babassuamide DEA can be effectively used in sulfate-free
formulations to boost the often-weaker foaming performance of alternative anionic
surfactants.

Data Presentation

Table 1: lllustrative Effect of Babassuamide DEA Concentration on Foam Volume
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Babassuamide

. Primary Surfactant Initial Foam Foam Volume after

DEA Concentration .

System Volume (mL) 5 min (mL)
(% wiw)

12% SLES, 4%
0 Cocamidopropyl 150 110

Betaine

12% SLES, 4%
2 Cocamidopropyl 180 155

Betaine

12% SLES, 4%
4 Cocamidopropyl 210 190

Betaine

12% SLES, 4%
6 Cocamidopropyl 225 210

Betaine

Table 2: lllustrative Effect of Babassuamide DEA Concentration on Viscosity

Babassuamide DEA ] ] ]
. Primary Surfactant System Viscosity (cP) at 25°C
Concentration (% wiw)

12% SLES, 4%
0 _ _ 800
Cocamidopropy! Betaine

12% SLES, 4%
2 _ _ 2500
Cocamidopropyl Betaine

12% SLES, 4%
4 _ _ 4500
Cocamidopropy! Betaine

12% SLES, 4%
6 _ _ 6000
Cocamidopropyl Betaine

Table 3: lllustrative Comparison of Foam Performance: Babassuamide DEA vs. Other Amides
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Amide (4% wiw)

Primary Surfactant
System

Foam Stability (%)
after 5 min

Initial Foam
Volume (mL)

Babassuamide DEA

(Ilustrative)

12% SLES, 4%
Cocamidopropyl
Betaine

210 90.5

Cocamide DEA

12% SLES, 4%
Cocamidopropyl
Betaine

205 88.0

Cocamide MEA

12% SLES, 4%
Cocamidopropyl
Betaine

195 85.0

Experimental Protocols
Example High-Foaming Body Wash Formulation
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BENGHE

Phase Ingredient INCI Name Function % (wiw)
A Deionized Water  Aqua Solvent g.s. to 100
A Glycerin Glycerin Humectant 3.00
Polyquaternium- Polyquaternium- Conditionin
A yq yq g 0.20
10 10 Agent
Sodium Laureth Sodium Laureth Primary
B 17.00
Sulfate (70%) Sulfate Surfactant
B Cocamidopropyl Cocamidopropy! Secondary 10.00
Betaine (30%) Betaine Surfactant '
_ _ Foam Booster,
Babassuamide Babassuamide ] )
B Viscosity 4.00
DEA DEA
Modifier
Citric Acid (50% o ) )
C ) Citric Acid pH Adjuster g.s.
solution)
e.g.,
) Phenoxyethanol, )
C Preservative ) Preservative 1.00
Ethylhexylglyceri
n
C Fragrance Parfum Fragrance 0.50
] ] ] ) Viscosity
C Sodium Chloride  Sodium Chloride - 1.00
Modifier

Formulation Procedure:

e Phase A: In the main vessel, add deionized water and begin moderate agitation. Disperse
glycerin and then slowly add Polyquaternium-10, mixing until fully hydrated and uniform.

o Phase B: In a separate vessel, combine Sodium Laureth Sulfate, Cocamidopropyl Betaine,
and Babassuamide DEA. Mix gently until homogeneous.

o Add Phase B to Phase A with continuous, gentle mixing to avoid excessive foaming.
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e Phase C: Adjust the pH to 5.5 - 6.5 using the citric acid solution.
e Add the preservative and fragrance, mixing until fully incorporated.

e Slowly add sodium chloride to increase viscosity to the desired level. Mix until the entire
batch is uniform.

Protocol 1: Foam Volume and Stability Testing (Modified
Ross-Miles Method)

Objective: To determine the foam generation capacity and foam stability of the cleanser
formulation.

Apparatus:

Graduated 250 mL cylinder with a stopper

Pipette or burette

Stopwatch

Ruler

Procedure:

e Prepare a 1% solution of the cleanser formulation in deionized water.

e Add 50 mL of the 1% cleanser solution to the 250 mL graduated cylinder.

o Stopper the cylinder and shake vigorously for 30 seconds with a consistent motion (e.g., 20
inversions).

» Immediately after shaking, place the cylinder on a level surface and start the stopwatch.
» Record the initial foam volume (in mL) at time t=0.

¢ Record the foam volume at t=1 minute and t=5 minutes.
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o Calculate Foam Stability (%) after 5 minutes using the formula: (Foam Volume at 5 min /
Initial Foam Volume) * 100

Protocol 2: Viscosity Measurement

Objective: To measure the viscosity of the cleanser formulation.

Apparatus:

Brookfield Rotational Viscometer (or equivalent)

Appropriate spindle (e.g., RV spindle #4 or #5)

Beaker (600 mL)

Water bath for temperature control

Procedure:

Calibrate the viscometer according to the manufacturer's instructions.
o Place approximately 500 mL of the cleanser formulation into a 600 mL beaker.
o Allow the sample to equilibrate to a constant temperature (e.g., 25°C) using a water bath.

o Select an appropriate spindle and rotational speed to obtain a torque reading between 20%
and 80%.

o Attach the spindle to the viscometer and immerse it into the sample up to the immersion
mark.

o Start the viscometer and allow the reading to stabilize (typically 30-60 seconds).

o Record the viscosity reading in centipoise (cP).

Protocol 3: Accelerated Stability Testing

Objective: To assess the physical stability of the cleanser formulation under accelerated
conditions.
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Apparatus:

Oven capable of maintaining 40°C + 2°C

Refrigerator capable of maintaining 4°C + 2°C

pH meter

Viscometer

Identical transparent containers for the formulation
Procedure:
e Record the initial appearance, color, odor, pH, and viscosity of the cleanser formulation.

e Place samples of the formulation in the transparent containers under the following
conditions:

[e]

Room temperature (20-25°C)

o

Elevated temperature (40°C)

[¢]

Refrigerated temperature (4°C)

[¢]

Freeze-thaw cycling (e.g., 24 hours at -10°C followed by 24 hours at room temperature,
for 3 cycles)

o Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12 weeks) for any changes in:

[e]

Appearance (clarity, color, phase separation)

Odor

o

opH

o

Viscosity
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o Compare the results to the initial measurements and the room temperature control sample.
Any significant changes may indicate potential long-term instability.

Visualizations
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Glycerin Polyquaternium-10 Mix Phase A

Phase B Preparation Phase C Additives

factant ‘ ‘ Amphoteric Surfactant ‘ ‘ Babassuamide DEA }—»‘ Mix Phase B }—»‘ Combine A and B }——{ pH Adjuster ‘ ‘ Preservative ‘ ‘ Fragrance ‘ ‘ Viscosity Modifier }—»‘ Add Phase C }—»@

Click to download full resolution via product page

Caption: Workflow for High-Foaming Cleanser Formulation.

Prepare Cleanser Sample

Foam Testing (Ross-Miles) Viscosity Testing (Brookfield)
Record Initial & Timed Foam Volume Record Viscosity (cP)

Analyze and Compare Data

Click to download full resolution via product page
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Caption: Performance Testing Workflow for Cleansers.
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Caption: Accelerated Stability Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Formulation of High-
Foaming Cleansers with Babassuamide DEA]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1168881#formulation-of-high-foaming-cleansers-
using-babassuamide-dea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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